Small nuclear ribonucleoprotein Sm D1 (11-19)
Description
Small nuclear ribonucleoprotein Sm D1
Scientific Research Applications
Role in Autoimmune Diseases
Small nuclear ribonucleoprotein Sm D1 (SnRNP Sm D1) is a key component in the splicing of pre-mRNAs in eukaryotes. Research has shown that Sm D1 is a major antigen recognized by anti-Sm autoantibodies found in patients with systemic lupus erythematosus (SLE). This autoimmune response highlights the significance of Sm D1 in the context of autoimmune diseases. The C-terminal RG dipeptide repeats of Sm D1, containing symmetrical dimethylarginines (sDMAs), form a major B-cell epitope for these autoantibodies, suggesting that posttranslational modifications of Sm proteins may play a role in the etiology of SLE (Brahms et al., 2000).
Structural Insights and Protein Interactions
The crystal structure of human U1 snRNP reveals the functional organization of the Sm core, including Sm D1. This structure demonstrates how Sm proteins recognize nucleotides of the Sm site RNA, providing insights into the hierarchical assembly of U snRNPs (Weber et al., 2010). Additionally, the crystal structures of two Sm protein complexes, D3B and D1D2, have shown that these proteins have a common fold and suggest a closed ring formation of the seven Sm proteins around the snRNAs (Kambach et al., 1999).
Implications in Cancer Research
Sm D1 has been identified as being aberrantly highly expressed in multiple types of tumors, including hepatocellular carcinoma (HCC). High SNRPD1 expression is associated with poor overall survival and recurrence-free survival in HCC patients. This suggests that Sm D1 could serve as a diagnostic and prognostic marker in cancer research, particularly in HCC (Wang et al., 2022).
Spliceosomal snRNP Biogenesis
Sm D1 is involved in the biogenesis of small nuclear ribonucleoproteins (snRNPs), which are core components of the spliceosome. The biogenesis pathway of snRNPs is intricate, involving the assembly of Sm proteins, such as Sm D1, and their posttranslational modifications, like symmetric dimethylarginine residues. The precise function of these modifications in snRNP biogenesis is a topic of ongoing research (Gonsalvez et al., 2007).
properties
sequence |
SHETVIIEL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Small nuclear ribonucleoprotein Sm D1 (11-19) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
